Cas no 832081-70-6 (2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)-)

2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)- structure
832081-70-6 structure
Product name:2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)-
CAS No:832081-70-6
MF:C18H12N3FS
MW:321.37138
CID:676936
PubChem ID:69715908

2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)-
    • N-(3-fluorophenyl)-3-thiophen-2-ylquinoxalin-2-amine
    • 832081-70-6
    • N-(3-Fluorophenyl)-3-(thiophen-2-yl)quinoxalin-2-amine
    • DTXSID90741172
    • SCHEMBL6237490
    • Inchi: InChI=1S/C18H12FN3S/c19-12-5-3-6-13(11-12)20-18-17(16-9-4-10-23-16)21-14-7-1-2-8-15(14)22-18/h1-11H,(H,20,22)
    • InChI Key: MODWDWVSUGHSLT-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)N=C(C(=N2)NC3=CC(=CC=C3)F)C4=CC=CS4

Computed Properties

  • Exact Mass: 321.07359673g/mol
  • Monoisotopic Mass: 321.07359673g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66Ų
  • XLogP3: 4.6

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